N-(1,3-benzodioxol-5-yl)-N'-(2-cyano-4,5-dimethoxyphenyl)thiourea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(2-cyano-4,5-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C17H15N3O4S/c1-21-14-5-10(8-18)12(7-15(14)22-2)20-17(25)19-11-3-4-13-16(6-11)24-9-23-13/h3-7H,9H2,1-2H3,(H2,19,20,25)
• InChI Key: HBFDFJJSGJHQPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C#N)NC(=S)NC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C17H15N3O4S
• DSSTOX Substance ID: DTXSID901174352
• Molecular Weight: 357.4 g/mol
• CAS RN: 692732-83-5

Description

N-(1,3-benzodioxol-5-yl)-N'-(2-cyano-4,5-dimethoxyphenyl)thiourea, also known as MDMA or ecstasy, is a synthetic drug that has been widely used for recreational purposes. However, it has also shown potential in scientific research, particularly in the field of neuroscience.

Mechanism of Action

N-(1,3-benzodioxol-5-yl)-N'-(2-cyano-4,5-dimethoxyphenyl)thiourea enhances the release of serotonin, dopamine, and norepinephrine in the brain, leading to increased feelings of euphoria, empathy, and sociability. It also affects the activity of certain neurotransmitter receptors, such as the 5-HT2A receptor, which is involved in regulating mood and cognition.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature, which can lead to adverse effects such as dehydration, hyperthermia, and cardiovascular complications. It can also cause long-term changes in the brain, such as decreased serotonin levels and altered neural connectivity.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-yl)-N'-(2-cyano-4,5-dimethoxyphenyl)thiourea has several advantages for use in lab experiments, including its ability to induce a state of heightened sociability and empathy, which can be useful for studying social behavior and emotional processing. However, it also has limitations, such as its potential for neurotoxicity and the difficulty of obtaining pure samples of the drug.

Future Directions

There are several areas of future research that could benefit from the use of N-(1,3-benzodioxol-5-yl)-N'-(2-cyano-4,5-dimethoxyphenyl)thiourea, including the development of new treatments for PTSD and anxiety-related disorders, the investigation of the neural mechanisms underlying social behavior and empathy, and the exploration of the potential therapeutic benefits of this compound-assisted psychotherapy. Additionally, further research is needed to better understand the long-term effects of this compound use on the brain and behavior.
Conclusion:
This compound is a synthetic drug that has been widely used for recreational purposes, but it also has potential in scientific research, particularly in the field of neuroscience. Its effects on the brain and behavior have been studied extensively, and it has shown promise as a potential treatment for PTSD and anxiety-related disorders. However, further research is needed to fully understand the mechanisms underlying its effects and to develop safe and effective therapeutic applications.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-N'-(2-cyano-4,5-dimethoxyphenyl)thiourea has been used in scientific research to investigate its effects on the brain and behavior. It has been studied for its potential therapeutic applications in the treatment of post-traumatic stress disorder (PTSD) and anxiety-related disorders. This compound has also been used to study the neurobiological mechanisms underlying social behavior, empathy, and emotional processing.